6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one

• Molecular Formula: C16H9Br3N2O2S
• Molecular Weight: 533.0 g/mol
• IUPAC Name: 6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3H-quinazolin-4-one
• InChI: InChI=1S/C16H9Br3N2O2S/c17-9-3-1-8(2-4-9)13(22)7-24-16-20-14-11(15(23)21-16)5-10(18)6-12(14)19/h1-6H,7H2,(H,20,21,23)
• InChI Key: VUNGMVZNKMTAKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NC3=C(C=C(C=C3Br)Br)C(=O)N2)Br

Description

6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one is a synthetic organic compound that belongs to the quinazolinone family. This compound is characterized by the presence of bromine atoms at the 6 and 8 positions of the quinazolinone ring, as well as a sulfanyl group attached to the 2-position.

Preparation Methods

The synthesis of 6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one involves several steps. One common synthetic route includes the following steps :

Starting Materials: The synthesis begins with the preparation of the quinazolinone core structure.

Bromination: The quinazolinone is brominated at the 6 and 8 positions using bromine or a brominating agent.

Sulfanyl Group Introduction: The sulfanyl group is introduced at the 2-position through a nucleophilic substitution reaction.

Final Product Formation: The final product is obtained by reacting the intermediate with 4-bromophenyl-2-oxoethyl bromide under appropriate conditions.

Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity.

Chemical Reactions Analysis

6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one undergoes various chemical reactions, including :

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of quinazolinone derivatives with different oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the carbonyl group to a hydroxyl group.

Substitution: The bromine atoms in the compound can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols, leading to the formation of substituted quinazolinone derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: It has shown promising activity in biological assays, particularly in the inhibition of certain enzymes and receptors.

Medicine: The compound has been investigated for its anticancer properties, with studies showing its potential to inhibit the growth of cancer cells.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways . The compound is known to form hydrogen bonds with amino acids in the active sites of enzymes, leading to inhibition of enzyme activity. For example, it can form hydrogen bonds with Ser 478 or Asp 309 amino acids, which may account for its biological activity .

Comparison with Similar Compounds

6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one can be compared with other similar compounds in the quinazolinone family :

6,8-dibromo-2-aryl-2,3-dihydroquinolin-4(1H)-ones: These compounds have similar structures but differ in the substitution pattern on the quinazolinone ring.

4,4’-Dibromobiphenyl: This compound has a similar bromine substitution pattern but lacks the quinazolinone core structure.

The uniqueness of 6,8-dibromo-2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one lies in its specific substitution pattern and the presence of the sulfanyl group, which contributes to its distinct chemical and biological properties.